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Efficacy and Safety Overview by Cancer Type
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. Objective Median
Trial / . Common
. Response Progression-
Cancer Type Cohort Prior Therapy . Grade 3-4
. Rate Free Survival
Details TRAEs
(ORR) (PFS)
overall
cohort)
Non-Small MRTX-500 Progressed on or after 11.4% - 3.7-5.6 58.3% of
Cell Lung Trial (CPI- CPI 16.9% (by months (by patients
Cancer experienced) subgroup) subgroup) (across all
(NSCLC) [3] NSCLC
cohorts)
Urothelial 516-003 Trial ~ Prior platinum-based 5.4% - 3.7-3.9 54.5% of
Carcinoma (Various chemo; CPI-naive or 32.1% (by months (by patients
(UC) [4] cohorts) refractory subgroup) subgroup) (across all
ucC
cohorts)

Experimental Protocol & Mechanistic Insights

The clinical trials for sitravatinib and nivolumab were typically open-label, multi-center Phase II studies [1]

[3] [4].

¢ Treatment Regimen: The most common dosing schedule was oral sitravatinib (100 mg or 120 mg,
once daily) in combination with intravenous nivolumab (480 mg every 4 weeks or 240 mg every
2 weeks) [1] [3] [4].

¢ Primary Endpoints: The primary endpoint in these studies was usually the Objective Response
Rate (ORR) assessed using RECIST 1.1 criteria [3] [4].

¢ Key Secondary Endpoints included Disease Control Rate (DCR), Progression-Free Survival (PFS),
Overall Survival (OS), and safety (incidence of adverse events) [1] [3].

Sitravatinib is an oral multi-kinase inhibitor that targets a spectrum of receptor tyrosine kinases (RTKs),
including TAM family receptors (TYRO3, AXL, MERTK), VEGFR, and MET [1] [5]. The scientific
rationale for combining it with nivolumab (an anti-PD-1 immune checkpoint inhibitor) is based on its ability

to modulate the tumor microenvironment (TME).
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Preclinical data and correlative studies from trials suggest that by inhibiting these targets, sitravatinib can:

¢ Reduce immune-suppressive myeloid cells (like myeloid-derived suppressor cells) in the TME [5].
¢ Shift macrophages from an immune-suppressive (M2) to a pro-inflammatory (M1) phenotype [6].
e Increase the ratio of CD8+ T cells to immunosuppressive cells [5].

These changes may help overcome resistance to anti-PD-1 therapy and resensitize tumors to checkpoint

inhibition [5].
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This diagram illustrates the proposed mechanism of action for the sitravatinib and nivolumab combination
therapy. Sitravatinib modulates the tumor microenvironment by targeting key receptors, which may enhance

the efficacy of nivolumab's immune checkpoint blockade.
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Interpretation and Context

¢ Limited Development Enthusiasm: The SNAPI trial in ccRCC was terminated early due to the
discontinuation of sitravatinib's development. The authors concluded there is "limited enthusiasm for
further development” given the availability of similar agents and new treatments like belzutifan [1] [2].

e Prior Treatment is Key: Clinical activity appears highly dependent on prior therapies. In ccRCC, no
responses were seen in patients previously treated with cabozantinib or lenvatinib, suggesting
sitravatinib's activity may be driven by inhibition of a similar scope of RTKs and offers no benefit
after these agents [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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